molecular formula C13H13NO2 B8444910 4-Benzyl-1H-pyrrole-2-carboxylic acid methyl ester

4-Benzyl-1H-pyrrole-2-carboxylic acid methyl ester

Cat. No.: B8444910
M. Wt: 215.25 g/mol
InChI Key: JUYNTPXARYNBSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Benzyl-1H-pyrrole-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H13NO2

Molecular Weight

215.25 g/mol

IUPAC Name

methyl 4-benzyl-1H-pyrrole-2-carboxylate

InChI

InChI=1S/C13H13NO2/c1-16-13(15)12-8-11(9-14-12)7-10-5-3-2-4-6-10/h2-6,8-9,14H,7H2,1H3

InChI Key

JUYNTPXARYNBSL-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=CN1)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Triethylsilane (0.215 mL, 1.35 mmol) was added to a stirring, room temperature solution of methyl-4-benzoyl-1H-pyrrole-2-carboxylate (0.1118 g, 0.488 mmol) in trifluoroacetic acid (TFA) (1.04 mL, 0.47 M) under N2. After stirring overnight, the reaction was complete by HPLC. The TFA was removed under vacuum, and the crude product was taken up in EtOAc, washed with brine, dried with Na2SO4, filtered, concentrated, and purified by silica gel chromatography (Combiflash column, 95:5 Hexanes:EtOAc) to obtain pure 25 (0.0604 g, 57.5%): 1H (CDCl3, 400 MHz): δ 9.44 (1H, broad s), 7.34-7.21 (5H, m), 6.78 (1H, s), 6.75 (1H, s), 3.853 (2H, s), 3.846 (3H, s) ppm. 13C (CDCl3, 100 MHz): δ 162.09, 141.68, 128.85, 128.70, 126.25, 125.55, 122.67, 121.86, 115.74, 51.70, 33.41 ppm. HPLC: 9.693 min. (Starting material: 8.611 min.)
Quantity
0.215 mL
Type
reactant
Reaction Step One
Quantity
0.1118 g
Type
reactant
Reaction Step One
Quantity
1.04 mL
Type
solvent
Reaction Step One
Name
Yield
57.5%

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